Cas no 934634-53-4 (benzyl N-(2R)-2-aminopropylcarbamate hydrochloride)

Benzyl N-(2R)-2-aminopropylcarbamate hydrochloride is a chiral carbamate derivative commonly employed as an intermediate in organic synthesis and pharmaceutical research. Its key advantages include high enantiomeric purity, making it valuable for stereoselective reactions and the development of optically active compounds. The benzyl-protected carbamate group enhances stability while allowing selective deprotection under mild conditions. The hydrochloride salt form improves solubility in polar solvents, facilitating handling in synthetic applications. This compound is particularly useful in peptide modifications and the synthesis of bioactive molecules, where precise stereochemistry is critical. Its well-defined structure and reliable reactivity make it a preferred choice for researchers requiring controlled functionalization of amine groups.
benzyl N-(2R)-2-aminopropylcarbamate hydrochloride structure
934634-53-4 structure
Product Name:benzyl N-(2R)-2-aminopropylcarbamate hydrochloride
CAS No:934634-53-4
MF:C11H17ClN2O2
MW:244.717881917953
MDL:MFCD16295169
CID:1982387
PubChem ID:53484850
Update Time:2025-06-08

benzyl N-(2R)-2-aminopropylcarbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Benzyl [(2r)-2-aminopropyl]carbamate Hydrochloride (1:1)
    • R-1-N-CBZ-PROPANE-1,2-DIAMINE-HCL
    • benzyl N-(2R)-2-aminopropylcarbamate hydrochloride
    • (R)-(2-Amino-propyl)-carbamic acid benzyl ester hydrochloride
    • MDL: MFCD16295169
    • Inchi: 1S/C11H16N2O2.ClH/c1-9(12)7-13-11(14)15-8-10-5-3-2-4-6-10;/h2-6,9H,7-8,12H2,1H3,(H,13,14);1H/t9-;/m1./s1
    • InChI Key: WPMPQSQLDKMQRB-SBSPUUFOSA-N
    • SMILES: C(C1C=CC=CC=1)OC(=O)NC[C@H](N)C.Cl

benzyl N-(2R)-2-aminopropylcarbamate hydrochloride Pricemore >>

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